Cas no 591219-80-6 (1H-Indole,3-ethyl-2,3-dihydro-1-(methylsulfonyl)-(9CI))

1H-Indole,3-ethyl-2,3-dihydro-1-(methylsulfonyl)-(9CI) structure
591219-80-6 structure
Product Name:1H-Indole,3-ethyl-2,3-dihydro-1-(methylsulfonyl)-(9CI)
CAS No:591219-80-6
MF:C11H15NO2S
MW:225.30730175972
CID:949693
PubChem ID:12189452
Update Time:2025-04-19

1H-Indole,3-ethyl-2,3-dihydro-1-(methylsulfonyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,3-ethyl-2,3-dihydro-1-(methylsulfonyl)-(9CI)
    • 3-Ethyl-1-(methylsulfonyl)indoline
    • 1H-Indole, 3-ethyl-2,3-dihydro-1-(methylsulfonyl)-
    • 591219-80-6
    • DB-322879
    • 3-ethyl-1-methanesulfonyl-2,3-dihydro-1H-indole
    • Inchi: 1S/C11H15NO2S/c1-3-9-8-12(15(2,13)14)11-7-5-4-6-10(9)11/h4-7,9H,3,8H2,1-2H3
    • InChI Key: LYUULCXSELQMLF-UHFFFAOYSA-N
    • SMILES: S(C)(N1C2C=CC=CC=2C(CC)C1)(=O)=O

Computed Properties

  • Exact Mass: 225.08234989g/mol
  • Monoisotopic Mass: 225.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 45.8Ų
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